Cas no 2138271-39-1 (3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid)

• Product Name: 3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid
• CAS No: 2138271-39-1
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 6296057
• PubChem ID: 165716097
• Update Time: 2025-05-27

3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-767885
• 3-{3-[ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid
• 2138271-39-1
• 3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid

• Inchi： 1S/C13H21NO2/c1-4-14(9-10(2)3)12-7-11(8-12)5-6-13(15)16/h10-12H,4,7-9H2,1-3H3,(H,15,16)
• InChI Key： YRVPSBHUJSMXIR-UHFFFAOYSA-N
• SMILES： OC(C#CC1CC(C1)N(CC)CC(C)C)=O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid

Comprehensive Overview of 3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid (CAS No. 2138271-39-1)

The compound 3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid (CAS No. 2138271-39-1) is a cyclobutyl-based derivative with a propynoic acid moiety, which has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the ethyl(2-methylpropyl)amino group and the cyclobutyl ring, make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of targeted drug delivery and enzyme inhibition.

One of the key reasons for the growing interest in 3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid is its role in modulating biological pathways. The presence of the prop-2-ynoic acid group allows for facile functionalization, making it a versatile intermediate in synthetic chemistry. Recent studies have highlighted its potential in the development of small-molecule inhibitors, particularly in oncology and inflammation research. For instance, its structural similarity to known bioactive molecules has prompted investigations into its efficacy against specific protein targets, aligning with current trends in precision medicine.

From a synthetic perspective, the preparation of CAS No. 2138271-39-1 involves multi-step organic transformations, often starting from readily available precursors. The cyclobutyl ring, known for its conformational rigidity, contributes to the compound's stability and bioavailability, a critical factor in drug design. Researchers have also explored its use in click chemistry applications, leveraging the prop-2-ynoic acid moiety for bioconjugation. This aligns with the broader scientific community's focus on developing efficient and sustainable synthetic methodologies.

In the context of current user search trends, queries such as "cyclobutyl derivatives in drug discovery" and "propynoic acid applications" reflect the compound's relevance. Additionally, the rise of AI-driven drug discovery has spurred interest in molecules like 3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid, as computational models increasingly predict their utility in virtual screening campaigns. This intersection of chemistry and technology underscores the compound's potential to address unmet medical needs, a topic frequently discussed in scientific forums and publications.

Another area of exploration for CAS No. 2138271-39-1 is its physicochemical properties, which are crucial for formulation development. The compound's solubility, logP, and pKa values have been subjects of recent studies, as these parameters influence its pharmacokinetic profile. Given the pharmaceutical industry's emphasis on oral bioavailability and drug-likeness, such investigations are vital for translating laboratory findings into clinical applications. Moreover, the compound's stability under various pH conditions has been evaluated, providing insights into its suitability for different delivery systems.

Environmental and regulatory considerations also play a role in the discourse surrounding 3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid. While not classified as a hazardous material, its safe handling and disposal are emphasized in laboratory settings. This aligns with the broader push for green chemistry practices, which prioritize sustainability and minimal environmental impact. Researchers are encouraged to adopt waste-reducing synthetic routes when working with such compounds, reflecting the industry's commitment to responsible science.

Looking ahead, the future of CAS No. 2138271-39-1 appears promising, with ongoing research likely to uncover new applications. Its integration into high-throughput screening libraries and fragment-based drug design initiatives highlights its versatility. As the scientific community continues to explore innovative therapeutic strategies, compounds like 3-{3-[Ethyl(2-methylpropyl)amino]cyclobutyl}prop-2-ynoic acid will remain at the forefront of interdisciplinary research, bridging gaps between chemistry, biology, and medicine.